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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

1. Introduction 6-Methyl-1-heptanol (CAS 1653-40-3) is a branched-chain fatty alcohol recognized for its
role as a versatile chemical intermediate. Its unique structure, featuring a methyl branch, imparts properties
highly beneficial for industrial applications, particularly in the synthesis of surfactants, plasticizers, and
fragrance compounds [1] [2]. This document details its applications, with a focus on surfactant production,

and provides standardized protocols for its characterization and conversion.

2. Physicochemical Properties A thorough understanding of its physical and chemical properties is crucial

for process design and safety handling. Key properties are summarized in the table below.

Property Value /| Description Reference
Molecular Formula CsH1s0 [1]
Molecular Weight 130.23 g/mol [1]
Appearance Colorless, transparent liquid [1][2]
Boiling Point 183-189 °C [3112] [4]
Density 0.832 g/cm3 at 20°C [2]
Refractive Index 1.429-1.431 at 20°C [2]
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Property Value / Description Reference
Solubility in Water Slightly soluble (647 mg/L at 25°C) [4]

log P (olw) ~2.72 - 2.80 (Estimated) [4]

Flash Point 71 °C (closed cup) [2] [4]

3. Primary Applications and Benefits

e Surfactant Intermediate: 6-Methyl-1-heptanol is a key precursor for producing non-ionic surfactants
and emulsifiers. The branched carbon chain enhances the surfactant's ability to reduce surface
tension and improves its compatibility in various formulations. These surfactants are utilized in
industrial cleaning products, agrochemical formulations, and personal care items [1] [2].

¢ Plasticizer Synthesis: It is used to synthesize esters like isooctyl phthalate, which act as plasticizers
in polymers such as PVC, providing flexibility and durability [2].

e Fragrance and Flavor Industry: The compound serves as an intermediate for aroma chemicals,
contributing fresh, floral, and fruity notes to perfumes, toiletries, and detergents [1].

¢ Solvent and Carrier: Its controlled volatility and good solvency make it suitable for use in coatings,
paints, inks, and as a carrier in cosmetic formulations [1] [2].

4. Key Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography (GC) This protocol is adapted from manufacturer

specifications for quality control [1].

e Objective: To determine the chemical purity of a 6-methyl-1-heptanol sample.
e Materials: Gas chromatograph with a flame ionization detector (FID), capillary GC column, high-
purity helium carrier gas, analytical standard of 6-methyl-1-heptanol.
e Procedure:
o Sample Preparation: Dilute the test sample in a suitable solvent to an approximate
concentration of 1 mg/mL.
o Instrument Parameters:
= |njector Temperature: 250°C
= Detector Temperature: 280°C
= Oven Program: Initial temperature 60°C, ramp to 280°C at 15°C/min, hold for 5 min.
= Carrier Gas Flow: 1.0 mL/min constant flow.
= Injection Volume: 1.0 pL, split mode.
o Analysis: Inject the sample and standard. ldentify the main peak by comparing its retention
time with the reference standard. Calculate the percentage area of the main peak to determine
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purity, which should be 98.0% min [1].

Protocol 2: Synthesis of Isooctyl Sulfate Surfactant This is a generalized protocol for converting 6-

methyl-1-heptanol into an anionic surfactant.

e Objective: To synthesize a surfactant via sulfation of 6-methyl-1-heptanol.

e Materials: 6-Methyl-1-heptanol, chlorosulfonic acid or sulfur trioxide, reactor with cooling and
temperature control, neutralizing agent, pH paper.

e Procedure:

o Reaction Setup: Charge 1 mole of 6-methyl-1-heptanol into a dry reactor equipped with an
overhead stirrer and a cooling bath.

o Sulfation: Slowly add 1.05 moles of chlorosulfonic acid while maintaining the temperature
below 30°C to prevent side reactions and decomposition.

o Neutralization: Upon complete addition, transfer the acidic mixture to a solution of sodium
hydroxide to neutralize, maintaining the pH between 7-8. The product, sodium isooctyl sulfate,
will form.

o Work-up: Separate the crude product. It can be purified through extraction and drying under
reduced pressure to yield the final surfactant.

The following diagram illustrates the workflow for this synthesis:
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5. Safety and Handling 6-Methyl-1-heptanol is classified as a combustible liquid and can cause skin, eye,

and respiratory irritation [2].

¢ Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab
coat. Use in a well-ventilated area or a fume hood to avoid vapor inhalation [2].

e Storage: Store in tightly sealed containers made of stainless steel, HDPE, or glass. Keep in a cool,
dry, well-ventilated area away from heat, ignition sources, and strong oxidizing agents [2].

e First Aid:
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o Inhalation: Move to fresh air.
o Skin Contact: Wash thoroughly with soap and water.
o Eye Contact: Rinse cautiously with water for several minutes [2].

6. Analytical and Quality Control Beyond GC for purity, other methods can be employed:

e Structural Confirmation: *H NMR Spectroscopy is specified as an identification method by
suppliers and is essential for confirming the molecular structure [1].

¢ Specifications: Acceptable material should have a water content of £0.1% and acidity (as acetic
acid) of =0.01% [2].

Experimental Workflow for Surfactant Development

For research and development projects, the overall process from molecule to final application can be

visualized as follows:

6-Methyl-1-heptanol Chemical Modification Purification & Performance Testing Formulation into
Intermediate (e.g., Sulfation, Ethoxylation) Quality Control (GC, NMR) (e.g., Surface Tension, Emulsification) Final Product

Click to download full resolution via product page

Conclusion

6-Methyl-1-heptanol is a valuable and versatile intermediate, particularly for synthesizing performance
surfactants. Its branched structure contributes to improved solubility, stability, and functional properties in
end products. The protocols and data provided here offer a foundation for its effective and safe utilization in

research and development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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